Cas no 34577-40-7 (Benzeneethanol, a,a-diethyl-)

Benzeneethanol, a,a-diethyl- structure
Benzeneethanol, a,a-diethyl- structure
Product Name:Benzeneethanol, a,a-diethyl-
CAS No:34577-40-7
MF:C12H18O
MW:178.270723819733
CID:317320
PubChem ID:118704
Update Time:2025-04-19

Benzeneethanol, a,a-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, a,a-diethyl-
    • 3-benzylpentan-3-ol
    • alpha,alpha-Diethylphenethyl alcohol
    • Benzeneethanol, alpha,alpha-diethyl-
    • 327U45PG6Q
    • DTXSID9067857
    • .ALPHA.,.ALPHA.-DIETHYLBENZENEETHANOL
    • UNII-327U45PG6Q
    • Benzeneethanol, .alpha.,.alpha.-diethyl-
    • Diaethylbenzylcarbinol
    • 34577-40-7
    • NS00029688
    • EINECS 252-098-1
    • SCHEMBL1825667
    • 3-benzyl-3-pentanol
    • Inchi: 1S/C12H18O/c1-3-12(13,4-2)10-11-8-6-5-7-9-11/h5-9,13H,3-4,10H2,1-2H3
    • InChI Key: VXSLZYONEMVQRB-UHFFFAOYSA-N
    • SMILES: OC(CC)(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.136
  • Monoisotopic Mass: 178.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.959
  • Boiling Point: 237.1°Cat760mmHg
  • Flash Point: 104.2°C
  • Refractive Index: 1.512

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